Cas no 1221272-75-8 (1-chloro-2,3-bis(trifluoromethyl)benzene)

• Product Name: 1-chloro-2,3-bis(trifluoromethyl)benzene
• CAS No: 1221272-75-8
• MF: C₈H₃ClF₆
• MW: 248.552842378616
• MDL: MFCD16140188
• CID: 4578683
• PubChem ID: 21806768
• Update Time: 2025-10-23

1-chloro-2,3-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2,3-bis(trifluoromethyl)benzene
• 3-Chloro-1,2-bis(trifluoromethyl)benzene
• 1-chloro-2,3-bis(trifluoromethyl)benzene

• MDL： MFCD16140188
• Inchi： 1S/C8H3ClF6/c9-5-3-1-2-4(7(10,11)12)6(5)8(13,14)15/h1-3H
• InChI Key： BZLQMRBWUNXWOU-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 247.9827468g/mol
• Monoisotopic Mass: 247.9827468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-chloro-2,3-bis(trifluoromethyl)benzene

1-Chloro-2,3-bis(trifluoromethyl)benzene: An Overview of a Versatile Compound (CAS No. 1221272-75-8)

1-Chloro-2,3-bis(trifluoromethyl)benzene (CAS No. 1221272-75-8) is a highly versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, characterized by its unique chemical structure, has garnered attention for its potential in various advanced research areas. In this article, we will delve into the properties, synthesis methods, and applications of 1-chloro-2,3-bis(trifluoromethyl)benzene, highlighting its importance in contemporary scientific research.

The molecular formula of 1-chloro-2,3-bis(trifluoromethyl)benzene is C₉H₄ClF₆. Its molecular weight is approximately 269.58 g/mol. The compound features a benzene ring substituted with a chlorine atom at the 1-position and two trifluoromethyl groups at the 2- and 3-positions. This unique substitution pattern imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for various synthetic transformations and functional material applications.

In terms of physical properties, 1-chloro-2,3-bis(trifluoromethyl)benzene is a colorless liquid at room temperature. It has a boiling point of around 180°C and a melting point of -40°C. The compound is relatively stable under standard conditions but can undergo various chemical reactions under specific conditions. Its solubility in common organic solvents such as dichloromethane, acetone, and ethyl acetate makes it easy to handle in laboratory settings.

The synthesis of 1-chloro-2,3-bis(trifluoromethyl)benzene can be achieved through several routes. One common method involves the chlorination of 2,3-bis(trifluoromethyl)benzene using chlorine gas or other chlorinating agents. Another approach involves the direct fluorination of 1-chloro-2,3-dimethylbenzene followed by selective trifluoromethylation. These synthetic methods have been optimized to achieve high yields and purity levels, making the compound readily available for research and industrial applications.

In the field of organic synthesis, 1-chloro-2,3-bis(trifluoromethyl)benzene serves as a valuable building block for constructing complex molecules. Its reactivity with various nucleophiles and electrophiles allows for the formation of diverse functional groups and structural motifs. For instance, recent studies have explored its use in palladium-catalyzed cross-coupling reactions to synthesize biologically active compounds and advanced materials.

The pharmaceutical industry has also shown interest in 1-chloro-2,3-bis(trifluoromethyl)benzene. The presence of trifluoromethyl groups can significantly influence the pharmacological properties of drug molecules by enhancing their metabolic stability and bioavailability. Research has demonstrated that derivatives of this compound exhibit potent activity against various diseases, including cancer and neurological disorders. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of 1-chloro-2,3-bis(trifluoromethyl)benzene showed promising antitumor activity in vitro and in vivo.

Beyond pharmaceuticals, 1-chloro-2,3-bis(trifluoromethyl)benzene finds applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Recent advancements in polymer chemistry have led to the development of conjugated polymers incorporating this compound as a monomer unit. These polymers exhibit excellent charge transport properties and have been used to fabricate high-performance organic field-effect transistors (OFETs) and solar cells.

The environmental impact of chemicals is an important consideration in their development and application. Studies on the environmental fate and toxicity of 1-chloro-2,3-bis(trifluoromethyl)benzene have shown that it is relatively stable under environmental conditions but can be degraded through microbial processes. Toxicity assessments indicate that it has low acute toxicity but may pose long-term risks if not handled properly. Therefore, appropriate safety measures should be taken during its use to minimize environmental exposure.

In conclusion, 1-chloro-2,3-bis(trifluoromethyl)benzene (CAS No. 1221272-75-8) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure endows it with valuable properties that make it an essential component in various advanced research areas. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.